propan-2-yl N-phenyl-N-(propan-2-yloxymethyl)carbamate

• IUPAC Name: propan-2-yl N-phenyl-N-(propan-2-yloxymethyl)carbamate
• InChI: InChI=1S/C14H21NO3/c1-11(2)17-10-15(14(16)18-12(3)4)13-8-6-5-7-9-13/h5-9,11-12H,10H2,1-4H3
• InChI Key: XRLZJBTXGVYSIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCN(C1=CC=CC=C1)C(=O)OC(C)C
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

Propan-2-yl N-phenyl-N-(propan-2-yloxymethyl)carbamate is a chemical compound with diverse applications in various fields. It is known for its unique chemical structure and properties, which make it valuable in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of propan-2-yl N-phenyl-N-(propan-2-yloxymethyl)carbamate typically involves the reaction of phenyl isocyanate with propan-2-yl alcohol in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity of the product.

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale chemical reactors and advanced purification techniques. The process is optimized to minimize waste and maximize efficiency, ensuring a consistent supply of high-quality compound for various applications.

Chemical Reactions Analysis

Types of Reactions

Propan-2-yl N-phenyl-N-(propan-2-yloxymethyl)carbamate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products.

Reduction: It can be reduced under specific conditions to yield different reduced forms.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can result in a wide range of substituted carbamates.

Scientific Research Applications

Propan-2-yl N-phenyl-N-(propan-2-yloxymethyl)carbamate has numerous applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: The compound is used in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of propan-2-yl N-phenyl-N-(propan-2-yloxymethyl)carbamate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Phenyl N-(propan-2-yl)carbamate
• Propan-2-yl N-phenylcarbamate
• N-phenyl-N-(propan-2-yloxymethyl)carbamate

Uniqueness

Propan-2-yl N-phenyl-N-(propan-2-yloxymethyl)carbamate is unique due to its specific chemical structure, which imparts distinct properties and reactivity compared to similar compounds. Its versatility and wide range of applications make it a valuable compound in various fields of research and industry.